Cas no 4131-68-4 (Pentanenitrile,2-hydroxy-2,4-dimethyl-)

Pentanenitrile,2-hydroxy-2,4-dimethyl- structure
4131-68-4 structure
Product Name:Pentanenitrile,2-hydroxy-2,4-dimethyl-
CAS No:4131-68-4
MF:C7H13NO
MW:127.184221982956
CID:334622
PubChem ID:107230
Update Time:2025-04-19

Pentanenitrile,2-hydroxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,2-hydroxy-2,4-dimethyl-
    • 2-hydroxy-2,4-dimethylpentanenitrile
    • 2-hydroxy-2,4-dimethylvaleronitrile
    • 2-hydroxy-2,4-dimethylpentanonitrile
    • 2-Hydroxy-2,4-dimethyl-valeronitril
    • EINECS 223-947-3
    • Methyl-isobutylketon-cyanhydrin
    • methylisobutylketone cyanohydrin
    • AKOS009469404
    • SCHEMBL6052829
    • NS00048356
    • DTXSID70961614
    • DWZKXPAWEWMLEJ-UHFFFAOYSA-N
    • 4131-68-4
    • Inchi: 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3
    • InChI Key: DWZKXPAWEWMLEJ-UHFFFAOYSA-N
    • SMILES: OC(C#N)(C)CC(C)C

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44

Experimental Properties

  • Density: 0.939
  • Boiling Point: 224°Cat760mmHg
  • Flash Point: 89.3°C
  • Refractive Index: 1.442
  • PSA: 44.02000
  • LogP: 1.30708

Pentanenitrile,2-hydroxy-2,4-dimethyl- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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